Cas no 2080-25-3 (2,3,7,8-tetramethoxy-4,9-dioxa-pyren-5,10-dione)

• Product Name: 2,3,7,8-tetramethoxy-4,9-dioxa-pyren-5,10-dione
• CAS No: 2080-25-3
• MF: C₁₈H₁₄O₈
• MW: 358.298965930939
• CID: 2024152
• Update Time: 2025-04-07

2,3,7,8-tetramethoxy-4,9-dioxa-pyren-5,10-dione Chemical and Physical Properties

Names and Identifiers

• 2,3,7,8-Tetramethoxy-chromeno[5,4,3-cde]chromen-5,10-dion
• 2,3,7,8-tetramethoxy-chromeno[5,4,3-cde]chromene-5,10-dione
• 3,3',4,4'-tetra-O-methylellagic acid
• ellagic acid tetramethyl ether
• tetramethylellagic acid
• 2,3,7,8-tetramethoxy-4,9-dioxa-pyren-5,10-dione
• [1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione, 2,3,7,8-tetramethoxy-

• Inchi： 1S/C18H14O8/c1-21-9-5-7-11-12-8(18(20)25-15(11)13(9)23-3)6-10(22-2)14(24-4)16(12)26-17(7)19/h5-6H,1-4H3
• InChI Key： UPDMQTYYPHMZOD-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C2OC(C3C4C2=C(C(=O)OC=4C(OC)=C(OC)C=3)C=1)=O

Experimental Properties

• Density: 1.441±0.06 g/cm3(Predicted)
• Melting Point: 341-342 °C(Solv: ethylene glycol (107-21-1))
• Boiling Point: 594.8±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins